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Compound of Interest

Compound Name: Mops

Cat. No.: B056913

An In-depth Technical Guide to MOPS Buffer: Molecular Properties

This guide provides core technical data on 3-(N-morpholino)propanesulfonic acid (MOPS), a
zwitterionic buffer widely used by researchers, scientists, and drug development professionals
for its stability and compatibility in a near-neutral pH range.[1][2][3]

Core Molecular Data

MOPS is a popular choice in biological and biochemical studies due to its minimal interaction
with metal ions and low UV absorption.[1] It is frequently utilized in applications such as cell
culture, protein purification, and RNA electrophoresis.[1][4][5]

The fundamental molecular properties of MOPS are summarized below.
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Property Value Source
3-(N-
Chemical Name morpholino)propanesulfonic [1]
acid
Chemical Formula C7H1sNO4S [6]
Molecular Weight 209.27 g/mol [1]
CAS Number 1132-61-2 [1]
pKa at 25°C 7.2 [1][2]
Buffering Range 6.5-7.9 [1114]
Appearance White Crystalline Powder [1]

Logical Relationship: From Formula to Molecular
Weight

The molecular weight of a compound is derived from the sum of the atomic weights of its
constituent atoms. The following diagram illustrates this fundamental relationship for the MOPS
buffer.
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Chemical Formula: C7H1sNOa4S

Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O) Sulfur (S)
7 atoms 15 atoms 1 atom 4 atoms 1 atom

Standard Atomic Weights (g/mol)

Molecular Weight Calculation

7x12.011 = 84.077 15 x 1.008 = 15.120 1 x14.007 = 14.007 4 x 15.999 = 63.996 1 x 32.06 = 32.060
|

Total Molecular Weight
~209.26 g/mol

Click to download full resolution via product page

Calculation of MOPS molecular weight from its chemical formula.

Experimental Protocols
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This document focuses on the core molecular properties of the MOPS buffer. As no specific
experiments were cited for analysis, detailed experimental protocols are not included. For
methodologies employing MOPS, such as in gel electrophoresis or cell culture, it is
recommended to consult peer-reviewed literature in the relevant field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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